Cas no 1587625-30-6 (3-(3-chloro-2-fluorophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(3-chloro-2-fluorophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid
• CAS No: 1587625-30-6
• MF: C₁₁H₉ClFNO₃
• MW: 257.645465612412
• CID: 4607102
• PubChem ID: 102725065
• Update Time: 2025-11-05

3-(3-chloro-2-fluorophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-2-fluorophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid

• Inchi： 1S/C11H9ClFNO3/c1-11(10(15)16)5-8(14-17-11)6-3-2-4-7(12)9(6)13/h2-4H,5H2,1H3,(H,15,16)
• InChI Key： VOFBKPLGCKRATB-UHFFFAOYSA-N
• SMILES： O1C(C)(C(O)=O)CC(C2=CC=CC(Cl)=C2F)=N1

Computed Properties

• Exact Mass: 257.0254990g/mol
• Monoisotopic Mass: 257.0254990g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.9Ų

Additional information on 3-(3-chloro-2-fluorophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid

Compound CAS No. 1587625-30-6: 3-(3-Chloro-2-Fluorophenyl)-5-Methyl-4,5-Dihydro-1,2-Oxazole-5-Carboxylic Acid

The compound 3-(3-chloro-2-fluorophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid, identified by the CAS number 1587625-30-6, is a highly specialized organic compound with significant potential in various fields of research and application. This compound belongs to the class of oxazole derivatives, which are known for their unique chemical properties and versatile applications in drug discovery, material science, and chemical synthesis. The structure of this compound is characterized by a fused oxazole ring system with specific substituents that confer it with distinct chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also facilitated its scalability for large-scale production. The incorporation of halogen atoms, specifically chlorine and fluorine, into the aromatic ring significantly influences the electronic properties of the molecule. This makes it an attractive candidate for exploring its role in electronic materials and pharmaceuticals.

The structural features of 3-(3-chloro-2-fluorophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid are particularly noteworthy. The oxazole ring system is a five-membered heterocycle containing one oxygen and one nitrogen atom. The substitution pattern on the aromatic ring (chlorine at position 3 and fluorine at position 2) introduces steric and electronic effects that can modulate the reactivity of the molecule in various chemical transformations. Additionally, the methyl group attached to the oxazole ring contributes to its hydrophobicity, which is a critical factor in determining its solubility and bioavailability.

Recent studies have highlighted the potential of this compound as a building block in medicinal chemistry. Its carboxylic acid functionality allows for easy modification through esterification or amide bond formation, enabling the creation of bioisosteres or prodrugs with enhanced pharmacokinetic profiles. Moreover, the presence of halogen atoms on the aromatic ring makes it a promising candidate for exploring halogen bonding interactions in drug design.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and dimethylformamide is moderate, which aligns with its hydrophobic nature due to the methyl group and halogen substituents. These properties make it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The synthesis of 3-(3-chloro-2-fluorophenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid typically involves a multi-step process that includes Friedel-Crafts alkylation or acylation followed by cyclization to form the oxazole ring. The use of transition metal catalysts has been shown to enhance the efficiency of these reactions while minimizing side products. Researchers have also explored green chemistry approaches to synthesize this compound using biodegradable solvents or enzymatic catalysis.

From an environmental standpoint, this compound has been evaluated for its biodegradability under aerobic conditions. Studies indicate that it undergoes slow degradation due to its stable aromatic structure; however, further research is needed to assess its long-term environmental impact.

In conclusion, 3-(3-chloro-2-fluorophenyl)-5-methyl-4,5-dihydro-1,2-Oxazole-carboxylic acid, with CAS No. 1587625–30–6 stands as a significant molecule with diverse applications across multiple disciplines. Its unique structure offers opportunities for further exploration in drug development and material science while presenting challenges related to its environmental footprint.